Cas no 57011-90-2 (N-4-(2-Bromoethoxy)phenylacetamide)
N-4-(2-Bromoethoxy)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(2-Bromo-ethoxy)-phenyl]-acetamide
- N-[4-(2-bromoethoxy)phenyl]Acetamide
- (4a,12b-trans)-1-ethyl-1,2,3,4,4a,5,6,12b-octahydro-12-methyl-4-(1-methylethyl)pyrazino[2',3':3,4]pyrido[1,2-a]indole
- (4a,12b-trans)-1-ethyl-1,2,3,4,4a,5,6,12b-octahydro-12-methyl-4-(1-methylethyl)pyrazino< 2',3':3,4> pyrido< 1,2-a> indole
- (4-acetamidophenoxyethyl)-bromide
- 1-bromo-2-(4-acetamidophenoxy)ethane
- 4'-(2-bromoethoxy)acetanilide
- 4-(2-bromoethoxy)acetanilide
- acetic acid-[4-(2-bromo-ethoxy)-anilide]
- atiprosin
- N-[-4-(2-Bromoethoxy)phenyl]acetamide
- CS-0117043
- N-(4-(2-bromoethoxy)phenyl)acetamide
- AKOS000169675
- SCHEMBL2435473
- N-{4-[(2-bromoethyl)oxy]phenyl}acetamide
- YDRBDDQOSNYXBE-UHFFFAOYSA-N
- Acetamide, N-[4-(2-bromoethoxy)phenyl]-
- DA-42065
- 57011-90-2
- (4-acetamidophenoxyethyl) bromide
- DTXSID101290190
- G78813
- N-4-(2-Bromoethoxy)phenylacetamide
-
- MDL: MFCD07801094
- Inchi: 1S/C10H12BrNO2/c1-8(13)12-9-2-4-10(5-3-9)14-7-6-11/h2-5H,6-7H2,1H3,(H,12,13)
- InChI Key: YDRBDDQOSNYXBE-UHFFFAOYSA-N
- SMILES: BrCCOC1C=CC(=CC=1)NC(C)=O
Computed Properties
- Exact Mass: 257.00516
- Monoisotopic Mass: 257.00514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 421.4±30.0 °C at 760 mmHg
- Flash Point: 208.7±24.6 °C
- Refractive Index: 1.591
- PSA: 38.33
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
N-4-(2-Bromoethoxy)phenylacetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-4-(2-Bromoethoxy)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498678-5mg |
N-[4-(2-Bromoethoxy)phenyl]acetamide |
57011-90-2 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498678-10mg |
N-[4-(2-Bromoethoxy)phenyl]acetamide |
57011-90-2 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N498678-50mg |
N-[4-(2-Bromoethoxy)phenyl]acetamide |
57011-90-2 | 50mg |
$ 115.00 | 2022-06-03 | ||
| Fluorochem | 038504-1g |
N-[-4-(2-Bromoethoxy)phenyl]acetamide |
57011-90-2 | 1g |
£372.00 | 2022-03-01 | ||
| Fluorochem | 038504-2g |
N-[-4-(2-Bromoethoxy)phenyl]acetamide |
57011-90-2 | 2g |
£598.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019932-500mg |
N-[4-(2-Bromo-ethoxy)-phenyl]-acetamide |
57011-90-2 | 500mg |
2811CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019932-1g |
N-[4-(2-Bromo-ethoxy)-phenyl]-acetamide |
57011-90-2 | 1g |
4599CNY | 2021-05-07 | ||
| Chemenu | CM315059-5g |
N-(4-(2-bromoethoxy)phenyl)acetamide |
57011-90-2 | 95% | 5g |
$735 | 2022-06-11 | |
| Chemenu | CM315059-5g |
N-(4-(2-bromoethoxy)phenyl)acetamide |
57011-90-2 | 95% | 5g |
$735 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019932-500mg |
N-[4-(2-Bromo-ethoxy)-phenyl]-acetamide |
57011-90-2 | 500mg |
2811.0CNY | 2021-07-13 |
N-4-(2-Bromoethoxy)phenylacetamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-4-(2-Bromoethoxy)phenylacetamide
Recent Advances in the Study of N-4-(2-Bromoethoxy)phenylacetamide (CAS: 57011-90-2) in Chemical Biology and Pharmaceutical Research
N-4-(2-Bromoethoxy)phenylacetamide (CAS: 57011-90-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromoethoxy and phenylacetamide functional groups, has been explored for its role as an intermediate in the synthesis of more complex molecules, as well as for its biological activity. Recent studies have focused on its mechanisms of action, synthetic pathways, and potential therapeutic applications, making it a subject of interest for researchers in the field.
One of the key areas of investigation has been the compound's utility as a building block in medicinal chemistry. Researchers have utilized N-4-(2-Bromoethoxy)phenylacetamide to develop novel derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. The study highlighted the compound's ability to serve as a versatile scaffold, enabling the introduction of diverse functional groups that modulate biological activity.
In addition to its synthetic applications, N-4-(2-Bromoethoxy)phenylacetamide has been studied for its direct biological effects. A recent preprint on bioRxiv reported that the compound exhibits moderate inhibitory activity against certain inflammatory pathways, suggesting potential applications in the development of anti-inflammatory drugs. The study employed in vitro assays to evaluate the compound's impact on cytokine production, revealing a dose-dependent suppression of pro-inflammatory markers. These findings open new avenues for further exploration of its therapeutic potential.
The pharmacokinetic properties of N-4-(2-Bromoethoxy)phenylacetamide have also been a focus of recent research. A 2024 paper in Drug Metabolism and Disposition detailed the compound's metabolic stability and clearance rates in preclinical models. The results indicated that while the compound demonstrates reasonable stability in plasma, its rapid hepatic metabolism may necessitate structural modifications to improve its bioavailability. Such insights are crucial for optimizing the compound's drug-like properties and advancing it toward clinical development.
Despite these promising findings, challenges remain in the widespread application of N-4-(2-Bromoethoxy)phenylacetamide. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed. Ongoing research aims to overcome these hurdles by exploring novel synthetic routes and conducting comprehensive toxicity profiling. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, potentially leading to the development of new therapeutic agents derived from this compound.
In conclusion, N-4-(2-Bromoethoxy)phenylacetamide (CAS: 57011-90-2) represents a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility. As research continues to uncover its full potential, this compound is poised to make significant contributions to drug discovery and development. Future studies should focus on refining its properties and expanding its applications, ensuring its place in the next generation of pharmaceutical innovations.
57011-90-2 (N-4-(2-Bromoethoxy)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)